1-[4-[3-(2-Cyclopropylbenzimidazol-1-yl)azetidine-1-carbonyl]piperidin-1-yl]ethanone

• IUPAC Name: 1-[4-[3-(2-cyclopropylbenzimidazol-1-yl)azetidine-1-carbonyl]piperidin-1-yl]ethanone
• InChI: InChI=1S/C21H26N4O2/c1-14(26)23-10-8-16(9-11-23)21(27)24-12-17(13-24)25-19-5-3-2-4-18(19)22-20(25)15-6-7-15/h2-5,15-17H,6-13H2,1H3
• InChI Key: RVAJKUKXTXBAPI-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC(CC1)C(=O)N2CC(C2)N3C4=CC=CC=C4N=C3C5CC5
• Molecular Formula: C21H26N4O2
• Molecular Weight: 366.5 g/mol

Description

The compound “1-[4-[3-(2-Cyclopropylbenzimidazol-1-yl)azetidine-1-carbonyl]piperidin-1-yl]ethanone” is a complex organic molecule. It contains several functional groups and rings including a benzimidazole ring, a cyclopropyl group, an azetidine ring, and a piperidine ring. The benzimidazole moiety is a five-membered heterocyclic compound that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The benzimidazole ring system is a key structural feature, which is a fused ring system consisting of a benzene ring and an imidazole ring.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many benzimidazole derivatives show a broad range of biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Future Directions

The future directions for research on this compound could include exploring its potential biological activities, optimizing its synthesis, and investigating its physical and chemical properties. Given the wide range of activities exhibited by benzimidazole derivatives, this compound could have potential applications in various fields such as medicinal chemistry.